Cas no 80115-95-3 (N-Acetyl-Leukotriene E4)

N-Acetyl-Leukotriene E4 is a stable metabolite of leukotriene E4 (LTE4), formed through N-acetylation. It serves as a key biomarker in studies of inflammatory and allergic responses, particularly in asthma and other respiratory conditions. This compound offers enhanced stability compared to its precursor, facilitating accurate quantification in biological samples. Its utility extends to research on cysteinyl leukotriene pathways, aiding investigations into eicosanoid-mediated signaling and disease mechanisms. Analytical applications include LC-MS/MS and immunoassay-based detection, where its consistent structure ensures reliable performance. Researchers value N-Acetyl-Leukotriene E4 for its role in elucidating leukotriene metabolism and inflammation-related pathologies.

N-Acetyl-Leukotriene E4 structure

Product Name:N-Acetyl-Leukotriene E4

CAS No:80115-95-3

MF:C₂₅H₃₉NO₆S

MW:481.645266771317

CID:724532

PubChem ID:4341

Update Time:2025-06-10

N-Acetyl-Leukotriene E4 Chemical and Physical Properties

Names and Identifiers

- 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-(acetylamino)-2-carboxyethyl]thio]-5-hydroxy-,(5S,6...
- 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-(acetylamino)-2-carboxyethyl]thio]-5-hydroxy-,(5S,6R,7E,9E,11Z,14Z)- (9CI)
- N-acetyl Leukotriene E4
- leukotriene E4,N-acetyl
- N-AcetylLTE4
- N-AC-LTE4
- 80115-95-3
- DTXSID801109007
- FT-0641747
- (5S,6R,7E,9E,11Z,14Z)-6-[[(2R)-2-(Acetylamino)-2-carboxyethyl]thio]-5-hydroxy-7,9,11,14-eicosatetraenoic acid
- 6-(2-Acetamido-2-carboxyethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
- DB-056408
- N-Acetyl-Leukotriene E4
- Inchi： 1S/C25H39NO6S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-23(22(28)16-15-18-24(29)30)33-19-21(25(31)32)26-20(2)27/h7-8,10-14,17,21-23,28H,3-6,9,15-16,18-19H2,1-2H3,(H,26,27)(H,29,30)(H,31,32)
- InChI Key： BGGYAYMMFYBWEX-UHFFFAOYSA-N
- SMILES： S(CC(C(=O)O)NC(C)=O)C(C=CC=CC=CCC=CCCCCC)C(CCCC(=O)O)O

Computed Properties

Exact Mass: 481.25000
Monoisotopic Mass: 481.25
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 20
Complexity: 686
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4.6
Topological Polar Surface Area: 124

Experimental Properties

Color/Form: 。
Density: 1.137
Boiling Point: 754.5 °C at 760 mmHg
Flash Point: 410.1 °C
Refractive Index: 1.546
PSA: 149.23000
LogP: 4.87940
Solubility: 。

N-Acetyl-Leukotriene E4 Security Information

Hazardous Material transportation number：UN 1230 3/PG 2
Hazard Category Code： 11
Safety Instruction： S7-S16-S23-S45
Hazardous Material Identification：
Storage Condition：−20°C
Safety Term：7-16-23-45
Risk Phrases：R11

N-Acetyl-Leukotriene E4 Pricemore >>

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